Cas no 1545335-24-7 (N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine)
N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinamine, N-[(4-bromo-2-thienyl)methyl]-2-chloro-
- N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine
-
- Inchi: 1S/C10H8BrClN2S/c11-7-3-9(15-6-7)5-14-8-1-2-13-10(12)4-8/h1-4,6H,5H2,(H,13,14)
- InChI Key: OOZOSTARAAGIGO-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=CC(NCC2SC=C(Br)C=2)=C1
N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-163069-0.05g |
N-[(4-bromothiophen-2-yl)methyl]-2-chloropyridin-4-amine |
1545335-24-7 | 0.05g |
$768.0 | 2023-06-04 | ||
| Enamine | EN300-163069-0.1g |
N-[(4-bromothiophen-2-yl)methyl]-2-chloropyridin-4-amine |
1545335-24-7 | 0.1g |
$804.0 | 2023-06-04 | ||
| Enamine | EN300-163069-0.25g |
N-[(4-bromothiophen-2-yl)methyl]-2-chloropyridin-4-amine |
1545335-24-7 | 0.25g |
$840.0 | 2023-06-04 | ||
| Enamine | EN300-163069-0.5g |
N-[(4-bromothiophen-2-yl)methyl]-2-chloropyridin-4-amine |
1545335-24-7 | 0.5g |
$877.0 | 2023-06-04 | ||
| Enamine | EN300-163069-1.0g |
N-[(4-bromothiophen-2-yl)methyl]-2-chloropyridin-4-amine |
1545335-24-7 | 1g |
$914.0 | 2023-06-04 | ||
| Enamine | EN300-163069-2.5g |
N-[(4-bromothiophen-2-yl)methyl]-2-chloropyridin-4-amine |
1545335-24-7 | 2.5g |
$1791.0 | 2023-06-04 | ||
| Enamine | EN300-163069-5.0g |
N-[(4-bromothiophen-2-yl)methyl]-2-chloropyridin-4-amine |
1545335-24-7 | 5g |
$2650.0 | 2023-06-04 | ||
| Enamine | EN300-163069-10.0g |
N-[(4-bromothiophen-2-yl)methyl]-2-chloropyridin-4-amine |
1545335-24-7 | 10g |
$3929.0 | 2023-06-04 | ||
| Enamine | EN300-163069-50mg |
N-[(4-bromothiophen-2-yl)methyl]-2-chloropyridin-4-amine |
1545335-24-7 | 50mg |
$468.0 | 2023-09-22 | ||
| Enamine | EN300-163069-100mg |
N-[(4-bromothiophen-2-yl)methyl]-2-chloropyridin-4-amine |
1545335-24-7 | 100mg |
$490.0 | 2023-09-22 |
N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine
Professional Introduction to N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine (CAS No. 1545335-24-7)
N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine), identified by its Chemical Abstracts Service number CAS No. 1545335-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine incorporates both thiophene and pyridine rings, which are well-documented for their pharmacological properties. The presence of a bromine substituent on the thiophene ring and a chlorine atom on the pyridine ring enhances its reactivity, allowing for diverse chemical modifications that can be tailored to specific biological targets. This structural versatility makes it an attractive scaffold for designing novel therapeutic agents.
In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine has been investigated for its potential role in modulating enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. Its ability to interact with biological macromolecules suggests that it may serve as a lead compound for the development of new drugs with improved efficacy and selectivity.
One of the most compelling aspects of N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis techniques, including cross-coupling reactions and nucleophilic substitutions. This ease of synthesis allows researchers to rapidly explore derivatives and analogs, accelerating the drug discovery process. Additionally, the stability of the compound under various conditions makes it suitable for both laboratory-scale investigations and potential industrial applications.
The pharmacological profile of N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine has been preliminarily assessed through in vitro studies. These studies indicate that the compound exhibits moderate affinity for certain protein targets, suggesting potential therapeutic activity. For instance, preliminary data suggest that it may interact with kinases and other enzymes implicated in cancer progression. Further research is needed to fully elucidate its mechanism of action and to evaluate its safety and efficacy in preclinical models.
The integration of computational chemistry and high-throughput screening technologies has significantly enhanced the efficiency of drug discovery efforts. N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine has been subjected to virtual screening using molecular docking algorithms to identify potential binding pockets on target proteins. These computational approaches have helped to prioritize compounds for experimental validation, reducing the time and resources required for hit identification.
In addition to its potential therapeutic applications, N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-am ine
The future direction of research on N-(4-bromothiophen - 2 - yl)methyl - 2 - chloropyridin - 4 - am ine
In conclusion, N-(4-bromothiophen - 2 - yl)methyl - 2 - chloropyridin - 4 - am ine (CAS No. 1545335 - 24 - 7) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Its synthetic accessibility, coupled with its potential therapeutic applications, positions it as a valuable asset in the ongoing quest to develop novel treatments for human diseases. As research continues to uncover new insights into its biology, this compound is poised to play a pivotal role in shaping the future of drug discovery.
1545335-24-7 (N-(4-bromothiophen-2-yl)methyl-2-chloropyridin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)